8-(Heptylsulfanyl)-3-methyl-7-(3-methylbenzyl)-3,7-dihydro-1H-purine-2,6-dione
8-(Heptylsulfanyl)-3-methyl-7-(3-methylbenzyl)-3,7-dihydro-1H-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
303973-33-3
VCID:
VC0406954
InChI:
InChI=1S/C21H28N4O2S/c1-4-5-6-7-8-12-28-21-22-18-17(19(26)23-20(27)24(18)3)25(21)14-16-11-9-10-15(2)13-16/h9-11,13H,4-8,12,14H2,1-3H3,(H,23,26,27)
SMILES:
CCCCCCCSC1=NC2=C(N1CC3=CC=CC(=C3)C)C(=O)NC(=O)N2C
Molecular Formula:
C21H28N4O2S
Molecular Weight:
400.5g/mol
8-(Heptylsulfanyl)-3-methyl-7-(3-methylbenzyl)-3,7-dihydro-1H-purine-2,6-dione
CAS No.: 303973-33-3
Main Products
VCID: VC0406954
Molecular Formula: C21H28N4O2S
Molecular Weight: 400.5g/mol
| CAS No. | 303973-33-3 |
|---|---|
| Product Name | 8-(Heptylsulfanyl)-3-methyl-7-(3-methylbenzyl)-3,7-dihydro-1H-purine-2,6-dione |
| Molecular Formula | C21H28N4O2S |
| Molecular Weight | 400.5g/mol |
| IUPAC Name | 8-heptylsulfanyl-3-methyl-7-[(3-methylphenyl)methyl]purine-2,6-dione |
| Standard InChI | InChI=1S/C21H28N4O2S/c1-4-5-6-7-8-12-28-21-22-18-17(19(26)23-20(27)24(18)3)25(21)14-16-11-9-10-15(2)13-16/h9-11,13H,4-8,12,14H2,1-3H3,(H,23,26,27) |
| Standard InChIKey | NMINESFVVLRGFR-UHFFFAOYSA-N |
| SMILES | CCCCCCCSC1=NC2=C(N1CC3=CC=CC(=C3)C)C(=O)NC(=O)N2C |
| Canonical SMILES | CCCCCCCSC1=NC2=C(N1CC3=CC=CC(=C3)C)C(=O)NC(=O)N2C |
| PubChem Compound | 3120066 |
| Last Modified | Nov 11 2021 |
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